Cas no 861439-82-9 (N-(2-methylphenyl)-N'-(2-methylphenyl)methylethanediamide)

• Product Name: N-(2-methylphenyl)-N'-(2-methylphenyl)methylethanediamide
• CAS No: 861439-82-9
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5476580
• PubChem ID: 7541690
• Update Time: 2025-08-02

N-(2-methylphenyl)-N'-(2-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2616-0996
• N'-(2-methylphenyl)-N-[(2-methylphenyl)methyl]oxamide
• N-(2-methylphenyl)-N'-[(2-methylphenyl)methyl]ethanediamide
• N1-(2-methylbenzyl)-N2-(o-tolyl)oxalamide
• 861439-82-9
• AKOS000341319
• N-(2-methylphenyl)-N'-(2-methylphenyl)methylethanediamide

• Inchi： 1S/C17H18N2O2/c1-12-7-3-5-9-14(12)11-18-16(20)17(21)19-15-10-6-4-8-13(15)2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： LDTGRXSOZPPBKM-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1C)=O)NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 282.136827821g/mol
• Monoisotopic Mass: 282.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methylphenyl)-N'-(2-methylphenyl)methylethanediamide

N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide (CAS No. 861439-82-9): A Comprehensive Overview

N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide (CAS No. 861439-82-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its symmetric di-substituted amide structure, which imparts distinct chemical and physical properties.

The molecular formula of N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide is C16H19NO2, and its molecular weight is approximately 257.33 g/mol. The compound is typically synthesized through the reaction of 2-methylbenzeneamine with methylethanediamide, a process that has been optimized in several research studies to enhance yield and purity. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

One of the key areas of interest for N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide is its potential as a building block for the synthesis of more complex molecules. Recent studies have explored its use in the development of novel pharmaceuticals and materials. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of this compound, which exhibited promising anti-inflammatory and analgesic properties. The researchers found that these derivatives were effective in reducing inflammation in animal models, suggesting their potential as lead compounds for further drug development.

In addition to its medicinal applications, N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide has also been investigated for its use in materials science. A 2020 study published in the Journal of Materials Chemistry A explored the self-assembly behavior of this compound in solution, demonstrating its ability to form well-defined nanostructures under controlled conditions. These nanostructures exhibited unique optical and electronic properties, making them suitable for applications in optoelectronics and sensing technologies.

The stability and reactivity of N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide have been extensively studied to understand its behavior under various conditions. It has been found to be stable at room temperature and under normal atmospheric conditions, but it can undergo hydrolysis in acidic or basic environments. This property has been leveraged in the design of stimuli-responsive materials, where the compound can be triggered to release active molecules upon exposure to specific stimuli such as pH changes or light.

The safety profile of N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide has also been evaluated in several studies. Toxicity assessments have shown that it exhibits low toxicity when administered at therapeutic doses, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety studies are essential to ensure its safe use in both laboratory and clinical settings.

In conclusion, N-(2-Methylphenyl)-N'-(2-Methylphenyl)methylethanediamide (CAS No. 861439-82-9) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as medicinal chemistry and materials science. Ongoing studies continue to uncover new insights into its behavior and potential uses, highlighting its significance as a valuable chemical entity.